Potassium zirconium(4+) chloride (1/1/5)

• CAS No.: 125687-45-8
• Molecular Formula: Cl5KZr
• Molecular Weight: 307.572
• IUPAC Name: potassium;zirconium(4+);pentachloride
• InChI: InChI=1S/5ClH.K.Zr/h5*1H;;/q;;;;;+1;+4/p-5
• InChI Key: DDHRIEFNPBEEQJ-UHFFFAOYSA-I
• SMILES: [Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[K+].[Zr+4]
• Synonyms: zirconium potassium chloride

Description

Potassium zirconium(4+) chloride (1/1/5), with the inferred formula KZrCl₅ or K₂ZrCl₆, is a coordination complex where potassium acts as a counterion to a zirconium chloride anion. While direct references to this specific compound are absent in the provided evidence, its structural and functional analogs (e.g., sodium zirconium chlorides and zirconium tetrachloride) suggest it belongs to the family of zirconium halide complexes. These compounds are typically hygroscopic and serve as precursors in materials science, catalysis, or specialty chemical synthesis .

Key inferred properties:

• Structure: Likely adopts an octahedral geometry around zirconium(IV), with chloride ligands and potassium balancing charge.
• Synthesis: May involve reactions between zirconium tetrachloride (ZrCl₄) and potassium chloride under controlled conditions, analogous to sodium zirconium chloride complexes .
• Applications: Potential use in ceramic precursors, catalysts, or as intermediates in zirconium metallurgy.

Comparison with Similar Compounds

Zirconium Tetrachloride (ZrCl₄)

CAS No.: 10026-11-6 Molecular Formula: ZrCl₄ Molecular Weight: 233.04 g/mol Properties:

• Hygroscopicity : Rapidly hydrolyzes in humid air to form zirconium oxychloride (ZrOCl₂) and HCl .
• Synthesis : Produced by chlorination of zirconium oxide or zirconium hydroxide .
• Applications : Key precursor for zirconium metal, catalysts, and organic synthesis .

Comparison :

• ZrCl₄ is more reactive and acidic than potassium zirconium chloride due to the absence of stabilizing alkali metal ions.
• Potassium zirconium chloride likely offers better solubility in polar solvents compared to ZrCl₄, which is volatile and prone to hydrolysis.

Aluminum Zirconium Chloride Hydroxide (AZCH)

CAS No.: 57158-29-9 Molecular Formula: H₇Al₂Cl₇O₇Zr₂ Molecular Weight: 603.63 g/mol Properties:

• Structure : Contains aluminum and zirconium in a hydroxide-chloride matrix .
• Applications : Widely used in antiperspirants due to its ability to form colloidal gels that block sweat ducts .

Comparison :

• Unlike potassium zirconium chloride, AZCH is a mixed-metal complex with lower acidity (pH ~1.2–2.5), reducing skin irritation .
• Potassium zirconium chloride lacks the hydroxide groups present in AZCH, making it less suitable for personal care applications.

Sodium Zirconium Chloride Complexes

Example : Sodium zirconichloride (Na₂ZrCl₆)
Properties :

• Synthesis : Formed by reacting ZrCl₄ with NaCl in hydrochloric acid .
• Applications : Used in nuclear reactor materials and zirconium purification .

Comparison :

• Potassium zirconium chloride may exhibit similar solubility and stability to sodium analogs but with differing cation-specific properties (e.g., ionic radius, solubility in non-aqueous solvents).

Zirconium Acetate Hydroxide

CAS No.: Not explicitly listed (analogous to zirconium acetate) Molecular Formula: Zr(OH)₃(CH₃COO) Properties:

• Applications : Used in water treatment, ceramics, and as a crosslinking agent .

Comparison :

• Potassium zirconium chloride is chloride-rich, whereas zirconium acetate hydroxide contains carboxylate ligands, offering distinct reactivity in polymerization or sol-gel processes.

Data Table: Comparative Analysis of Zirconium Compounds

Compound	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Applications	Hazards
Zirconium Tetrachloride	10026-11-6	ZrCl₄	233.04	Hygroscopic, hydrolyzes to HCl	Catalysis, metal refining	Corrosive, releases HCl gas
Aluminum Zirconium Chloride Hydroxide	57158-29-9	H₇Al₂Cl₇O₇Zr₂	603.63	Low pH, colloidal gel formation	Antiperspirants	Skin irritation at high concentrations
Sodium Zirconichloride	N/A	Na₂ZrCl₆	~348.81	Stable in acidic media	Nuclear materials, metallurgy	Corrosive, handle with gloves
Potassium Zirconium Chloride (Inferred)	N/A	KZrCl₅ or K₂ZrCl₆	~315.02 (KZrCl₅)	Likely soluble in polar solvents	Catalyst precursors, ceramics	Potential irritant, hygroscopic